L-Lysine dihydrochloride
Overview
Description
L-Lysine dihydrochloride is an essential amino acid . It’s often used in a wide range of applications including as a supplement in cell culture media, a substrate of enzymes such as L-lysine oxidase, a component of poly-lysine polymers, and a substrate for oxidation and glycation mechanism studies .
Synthesis Analysis
L-Lysine dihydrochloride has been used in the synthesis of hyperbranched polylysine using the N-hydroxysuccinimide ester of L-lysine dihydrochloride as an AB2 building block .Molecular Structure Analysis
The molecular formula of L-Lysine dihydrochloride is C6H16Cl2N2O2 . The molecular weight is 219.11 .Chemical Reactions Analysis
L-Lysine reacts with various compounds. For example, it reacts with anhydride in a nucleophilic substitution reaction (acylation). It also reacts with high specificity and yield toward ethylacetimidate in a nucleophilic substitution reaction .Physical And Chemical Properties Analysis
L-Lysine dihydrochloride is a white to faint yellow solid . It has a melting point of 200-206 °C . It’s soluble in water .Scientific Research Applications
Synthesis of Hyperbranched Polylysine
L-Lysine dihydrochloride: is utilized as an AB2 building block in the synthesis of hyperbranched polylysine . This application is significant in the development of advanced polymeric materials which can be used for various biomedical applications, including drug delivery systems.
Preparation of Amino Acid Standards
In analytical chemistry, L-Lysine dihydrochloride serves as a standard for the preparation of amino acid solutions used in chromatography and other analytical techniques to quantify amino acid levels in various samples .
Copper Complex Formation
L-Lysine dihydrochloride: is employed in the synthesis of copper complexes. These complexes are of interest due to their potential applications in catalysis and in the study of metalloproteins .
Cell Culture Media Supplementation
As an essential amino acid, L-Lysine dihydrochloride is added to cell culture media to support the growth and maintenance of cells in research settings. It acts as a substrate for enzymes and plays a crucial role in protein synthesis .
Enzyme Substrate Studies
L-Lysine dihydrochloride: is used as a substrate for enzymes such as L-lysine oxidase . Research involving this enzyme can lead to insights into amino acid metabolism and the development of therapeutic agents .
Poly-Lysine Polymer Component
This compound is a key component in the formation of poly-lysine polymers. These polymers have a variety of applications, including their use as a substrate for oxidation and glycation mechanism studies .
Mechanism of Action
Target of Action
L-Lysine dihydrochloride primarily targets proteins in the human body. It is an essential amino acid, which means that humans cannot synthesize it . The ε-amino group of L-Lysine dihydrochloride acts as a site for hydrogen binding and a general base in catalysis .
Mode of Action
L-Lysine dihydrochloride interacts with its targets by participating in various biochemical reactions. It is a substrate of enzymes such as L-lysine oxidase . The ε-amino group of L-Lysine dihydrochloride is involved in hydrogen binding and acts as a general base in catalysis .
Biochemical Pathways
L-Lysine dihydrochloride is involved in several biochemical pathways. It is a component of poly-lysine polymers and is used as a substrate for oxidation and glycation mechanism studies . It is also involved in the synthesis of L-lysine in Corynebacterium glutamicum, a bacterium used in industrial production .
Pharmacokinetics
The pharmacokinetics of L-Lysine dihydrochloride involves its absorption, distribution, metabolism, and excretion (ADME). After administration, L-Lysine dihydrochloride is distributed in tissues with maximal accumulation in liver and heart tissues . The half-life of L-Lysine dihydrochloride in tissues ranges from 7.75 to 26.10 hours .
Result of Action
The action of L-Lysine dihydrochloride results in various molecular and cellular effects. For instance, it has putative anti-herpes simplex virus activity . There is also preliminary research suggesting that it may have some anti-osteoporotic activity .
Safety and Hazards
Future Directions
L-Lysine plays a key role in a biocatalytic–organocatalytic process reported by Kelsey N. Stewart, Emily G. Hicks, and Dylan W. Domaille at the Colorado School of Mines. They developed a process in which they combined the bacterium Gluconobacter oxidans and lysine as cocatalysts for the single-pot conversion of straight-chain aliphatic alcohols to α,β-unsaturated aldehydes . This suggests that L-Lysine dihydrochloride has potential for future applications in biocatalysis.
properties
IUPAC Name |
(2S)-2,6-diaminohexanoic acid;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14N2O2.2ClH/c7-4-2-1-3-5(8)6(9)10;;/h5H,1-4,7-8H2,(H,9,10);2*1H/t5-;;/m0../s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBBURJFZIMRPCZ-XRIGFGBMSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCN)CC(C(=O)O)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(CCN)C[C@@H](C(=O)O)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H16Cl2N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30883525 |
Source
|
| Record name | L-Lysine, hydrochloride (1:2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30883525 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
L-Lysine dihydrochloride | |
CAS RN |
657-26-1 |
Source
|
| Record name | Lysine dihydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000657261 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | L-Lysine, hydrochloride (1:2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | L-Lysine, hydrochloride (1:2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30883525 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | L-lysine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.473 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | LYSINE DIHYDROCHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/90YFR6U9QC | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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